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molecular formula C8H9NO4S B8607589 Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate CAS No. 49570-33-4

Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate

Cat. No. B8607589
CAS RN: 49570-33-4
M. Wt: 215.23 g/mol
InChI Key: PAKPPOROAQIHIV-UHFFFAOYSA-N
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Patent
US09387200B2

Procedure details

A solution of 5-Methyl-[1,3,4]oxathiazol-2-one (37.94 mmol) and dimethylacetylenedicarboxylate (75.89 mmol) in chlorobenzene (22.3 mL) was refluxed with stirring for 6 h before the mixture was concentrated in vacuo. Distillation of the residue gave the desired product (4.38 g) at by 100-105° C. (1.0 Torr) as an oil: MS (m/z) 216.0 (M+1).
Name
5-Methyl-[1,3,4]oxathiazol-2-one
Quantity
37.94 mmol
Type
reactant
Reaction Step One
Name
dimethylacetylenedicarboxylate
Quantity
75.89 mmol
Type
reactant
Reaction Step One
Name
chlorobenzene
Quantity
22.3 mL
Type
solvent
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1OC(=O)[S:4][N:3]=1.[CH3:8][O:9][C:10]([C:12]#[C:13][C:14]([O:16][CH3:17])=[O:15])=[O:11]>ClC1C=CC=CC=1>[CH3:8][O:9][C:10]([C:12]1[C:2]([CH3:1])=[N:3][S:4][C:13]=1[C:14]([O:16][CH3:17])=[O:15])=[O:11]

Inputs

Step One
Name
5-Methyl-[1,3,4]oxathiazol-2-one
Quantity
37.94 mmol
Type
reactant
Smiles
CC1=NSC(O1)=O
Name
dimethylacetylenedicarboxylate
Quantity
75.89 mmol
Type
reactant
Smiles
COC(=O)C#CC(=O)OC
Name
chlorobenzene
Quantity
22.3 mL
Type
solvent
Smiles
ClC1=CC=CC=C1

Conditions

Stirring
Type
CUSTOM
Details
with stirring for 6 h before the mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo
DISTILLATION
Type
DISTILLATION
Details
Distillation of the residue

Outcomes

Product
Details
Reaction Time
 6 h
Name
desired product
Type
product
Smiles
COC(=O)C=1C(=NSC1C(=O)OC)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.38 g
YIELD: CALCULATEDPERCENTYIELD 53.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.